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Introduction

Naphthenic acids are a complex group of cycloaliphatic carboxylic acids that are naturally
present in many crude oils.[1][2] Their presence, particularly in acidic crudes with a high total
acid number (TAN), can lead to significant operational challenges in the oil and gas industry.[3]
[4] One of the most critical issues is the formation of calcium naphthenate, a problematic
deposit that can cause blockages in pipelines, separators, and other production equipment,
leading to flow assurance problems and production shutdowns.[5][6] This technical guide
provides a comprehensive overview of the discovery, history, formation mechanisms, and
characterization of calcium naphthenate for researchers and scientists in the field of
petroleum science.

Calcium naphthenate deposits are typically formed through the reaction of naphthenic acids in
the crude oil with calcium ions present in the produced water.[7] These deposits are generally
insoluble in both the oil and water phases and tend to accumulate at the oil-water interface as a
sticky, solid, or sludge-like substance.[5][8] While sodium naphthenates are also formed and
are known to stabilize emulsions, it is the calcium salts that are primarily responsible for the
hard, intractable scales that pose a significant threat to production operations.[9]

Historical Perspective and Discovery
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The operational issues caused by naphthenic acids have been recognized for a considerable
time, initially in the context of naphthenic acid corrosion (NAC) in refinery equipment at
elevated temperatures.[1][10] The problem of naphthenate deposits in production facilities,
however, became more prominent with the development of fields producing heavier, more
acidic crude olls.

Early instances of solids formation in process streams were reported in fields like the Gryphon
field in the North Sea during the early 1990s (1993-1995), although these were not immediately
fully characterized or mitigated.[3] Over time, as production from acidic crude reservoirs in
regions like West Africa, Brazil, and China increased, the prevalence of these depositional
problems grew.[3]

A pivotal moment in the understanding of these deposits was the "ARN acid discovery" in 2004.
[11] Researchers Baugh, Wolf, Mediaas, and Vindstad characterized a calcium naphthenate
deposit and identified that a specific class of high molecular weight, tetraprotic naphthenic
acids was predominantly responsible for the formation of these tenacious scales.[11][12] These
acids, which became known as "ARN acids," have molecular weights in the range of 1227-
1235 g/mol and possess four carboxylic acid groups.[11][12] This discovery shifted the focus
from the bulk property of Total Acid Number (TAN) to the specific chemical nature of the acidic
components in the crude oil, explaining why some crudes with high TAN did not form deposits,
while others with lower TAN did.[12]

The Chemistry of Calcium Naphthenate Formation

The formation of calcium naphthenate is a multi-step process governed by the
physicochemical conditions of the production system. The key factors include the presence of
specific naphthenic acids, calcium ions in the brine, and a sufficiently high pH.

o Depressurization and pH Increase: During crude oil production, as the fluids move from the
high-pressure reservoir to lower-pressure surface facilities, dissolved carbon dioxide (COz2)
evolves from the produced water.[5][13] This loss of acidic COz causes an increase in the pH
of the brine.[3][13]

o Dissociation of Naphthenic Acids: Naphthenic acids (represented as RCOOH) are weak
acids. In the acidic environment of the reservoir, they remain largely in their protonated, oil-
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soluble form. As the pH of the co-produced water increases (typically to values greater than
6), the carboxylic acid groups deprotonate to form naphthenate anions (RCOO™).[5][8][13]

o RCOOH = RCOO~ + H*

o Reaction with Calcium lons: The negatively charged naphthenate anions, which are surface-
active, migrate to the oil-water interface.[14] Here, they react with divalent calcium ions
(Ca?*) present in the formation water to form calcium naphthenate (Ca(RCOO)2).[5][7]

o 2RCOO- + Ca2* — Ca(RCOO):

o Precipitation and Deposition: Calcium naphthenate, particularly that formed from high
molecular weight tetraprotic acids, is insoluble in both oil and water and precipitates at the
interface.[8][9] This initial precipitate can form an interfacial gel, which can then grow and
agglomerate, trapping other materials such as asphaltenes, resins, and inorganic scales, to
form the hard deposits observed in production facilities.[6][11]

The logical relationship between the contributing factors and the final deposition is visualized in
the diagram below.
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Caption: Logical flow diagram illustrating the key factors and processes leading to calcium
naphthenate deposition.

Data Presentation
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Quantitative data is crucial for assessing the risk of calcium naphthenate formation in a given
oilfield. The following tables summarize key parameters.

Table 1: Typical Fluid Properties Associated with Calcium Naphthenate Formation
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Threshold/Typical

Parameter Significance Source(s)
Range
Crude Oil Properties
_ Indicates acidic crude,
Total Acid Number o
> 0.5 mg KOH/g but not a definitive [3114]
(TAN) _
predictor alone.
] Heavier crudes are
API Gravity 22-23 °API (Example) o [3]
often more acidic.
) Key indicator of the
ARN Acid .
) 0.6 to 3.6 ppm potential for hard [9]
Concentration _ _
deposit formation.
Produced Water
Properties
pH increase is the
pH > 6.0 primary trigger for acid  [13]
dissociation.
) Essential reactant for
Calcium lon (Caz*) ]
c > 100 mg/L (Example)  calcium naphthenate [13]
onc.
formation.
Naphthenic Acid
Properties
Describes a wide
General Formula CnH2n+202 range of carboxylic [2]
acids.
_ High molecular weight
ARN Acid Molecular )
] ~1230 g/mol leads to insoluble [3][12]
Weight )
calcium salts.
] Multiple acid sites
) Tetraprotic (4 COOH o
ARN Acid Structure enhance reactivity [9][12]

groups)

with calcium.
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Experimental Protocols

The study of calcium naphthenate involves a range of analytical and simulation techniques.
Detailed methodologies for key experiments are provided below.

Protocol: Total Acid Number (TAN) Measurement (ASTM
D664)

Objective: To quantify the acidity of a crude oil sample.

Methodology:

Sample Preparation: A known weight of the crude oil sample is dissolved in a titration solvent
(typically a mixture of toluene, isopropanol, and a small amount of water).

 Titration: The solution is titrated with a standardized alcoholic potassium hydroxide (KOH)
solution.

o Endpoint Detection: The titration is monitored potentiometrically using a pH electrode. The
endpoint is taken as the buffer inflection point on the titration curve, or a specified pH value.

o Calculation: The TAN, expressed in mg of KOH required to neutralize 1 gram of oil, is
calculated from the volume of KOH titrant used.

Protocol: Characterization of Naphthenate Deposits by
FTIR

Objective: To identify the functional groups present in a deposit sample to confirm the presence
of calcium naphthenate.

Methodology:

o Sample Preparation: The deposit is first isolated from the oil and water phases. It is then
washed with a solvent like acetone or toluene to remove any residual crude oil and dried.[5]

e Analysis: A small amount of the cleaned, dried deposit is analyzed using a Fourier-Transform
Infrared (FTIR) Spectrometer, often using an Attenuated Total Reflectance (ATR) accessory.
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o Spectral Interpretation: The resulting infrared spectrum is analyzed for characteristic
absorption bands. A strong band in the region of 1540-1580 cm™! is indicative of the
asymmetric stretching of the carboxylate group (COO~) complexed with a metal ion
(calcium), confirming the presence of a metal naphthenate.[8]

Protocol: Simulated Calcium Naphthenate Deposition
(Bottle Test)

Objective: To visually assess the potential for naphthenate deposition and evaluate the
performance of chemical inhibitors.

Methodology:
» Reagent Preparation:

o Oil Phase: A sample of the problematic crude oil or a synthetic oil (e.g., toluene) containing
extracted naphthenic acids is prepared.[3][5]

o Aqueous Phase: A synthetic brine is prepared with a known concentration of calcium
chloride (CaClz) and buffered to a specific pH (e.g., pH > 6).[14]

o Inhibitor: If testing an inhibitor, it is added to the oil or water phase at a specified
concentration.

e Procedure:
o Equal volumes of the oil and aqueous phases are added to a glass bottle.[5]

o The bottle is sealed and shaken vigorously for a set period (e.g., overnight) to ensure
thorough mixing and reaction at the interface.[5]

o The mixture is then allowed to stand or is centrifuged to accelerate phase separation.[5]

» Evaluation: The oil-water interface is visually inspected for the formation of precipitate,
emulsion, or a solid/gel-like pad. The clarity of the water phase and the quality of the oil-
water separation are also noted and compared against a blank sample without an inhibitor.

[5]
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The workflow for identifying and characterizing a potential calcium naphthenate deposit is

outlined in the diagram below.

Field Observation & Sampling

Observe solid deposits
in separators/pipelines

Collect deposit, oil,
and water samples

Initial Analysis

Wash deposit with
solvent to remove oil

Perform TAN analysis
on crude oil sample
(ASTM D664)

Analyze water for pH
and Ca2* concentration

Deposit Characterization
Acidify deposit to FTIR Analysis of
release naphthenic acids washed deposit

Analyze released acids
using LC-MS to identify
high MW species (ARN)

Confirm ARN presence

Confirmation & Mitigation Study
Confirm presence of
Calcium Naphthenate

Perform bottle tests with
field crude and water to
evaluate inhibitor performance

pDxylate peak
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Caption: Experimental workflow for the identification and characterization of calcium
naphthenate deposits from field samples.

Conclusion

The discovery and subsequent scientific investigation of calcium naphthenate, particularly the
identification of ARN acids as the primary culprit, represent a significant advancement in
petroleum science. Understanding the historical context and the detailed chemical mechanisms
of its formation is essential for developing effective mitigation strategies. The transition from
viewing the problem as a simple function of crude oil acidity (TAN) to a more nuanced
understanding of the specific molecular structures involved has enabled a more targeted
approach to prediction, analysis, and chemical inhibition. The experimental protocols outlined in
this guide provide a framework for the continued study of this complex flow assurance
challenge, ensuring that operators can better anticipate and manage the risks associated with
producing acidic crude oils.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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